Cas no 56898-21-6 (5-bromo-2-ethyl-2-phenyl-1H-indene-1,3(2H)-dione)

• Product Name: 5-bromo-2-ethyl-2-phenyl-1H-indene-1,3(2H)-dione
• CAS No: 56898-21-6
• MF: C₁₇H₁₃BrO₂
• MW: 329.187924146652
• CID: 1601120
• PubChem ID: 3044201
• Update Time: 2025-04-21

5-bromo-2-ethyl-2-phenyl-1H-indene-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-ethyl-2-phenyl-1H-indene-1,3(2H)-dione
• 5-bromo-2-ethyl-2-phenylindene-1,3-dione
• DTXSID20972331
• 1,3-Indandione, 5-bromo-2-ethyl-2-phenyl-
• 56898-21-6

• Inchi： 1S/C17H13BrO2/c1-2-17(11-6-4-3-5-7-11)15(19)13-9-8-12(18)10-14(13)16(17)20/h3-10H,2H2,1H3
• InChI Key： ISVXNYGIWZDFQM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(C1C=CC=CC=1)(C2=O)CC)=O

Computed Properties

• Exact Mass: 328.00989
• Monoisotopic Mass: 328.009892
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 4.5

Experimental Properties

• Density: 1.444
• Boiling Point: 469.6°C at 760 mmHg
• Flash Point: 137°C
• Refractive Index: 1.62
• PSA: 34.14